![molecular formula C25H20ClFN4O2 B6585917 N-(3-chloro-2-methylphenyl)-1-{[4-(2-fluorobenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide CAS No. 1251622-53-3](/img/structure/B6585917.png)
N-(3-chloro-2-methylphenyl)-1-{[4-(2-fluorobenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide
Description
N-(3-chloro-2-methylphenyl)-1-{[4-(2-fluorobenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C25H20ClFN4O2 and its molecular weight is 462.9 g/mol. The purity is usually 95%.
The exact mass of the compound N-(3-chloro-2-methylphenyl)-1-{[4-(2-fluorobenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide is 462.1258817 g/mol and the complexity rating of the compound is 675. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(3-chloro-2-methylphenyl)-1-{[4-(2-fluorobenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-2-methylphenyl)-1-{[4-(2-fluorobenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Inflammatory and Analgesic Effects
Tolfenamic acid belongs to the fenamate class of nonsteroidal anti-inflammatory drugs (NSAIDs). It inhibits cyclooxygenase (COX) enzymes, reducing prostaglandin synthesis. Researchers have explored its potential as an analgesic and anti-inflammatory agent, particularly in conditions like arthritis, musculoskeletal pain, and postoperative pain .
Anticancer Properties
Studies suggest that tolfenamic acid may have anticancer effects. It inhibits cell proliferation, induces apoptosis, and suppresses tumor growth. Researchers have investigated its use in various cancer types, including breast, colon, and prostate cancers .
Photovoltaic Applications
Tolfenamic acid derivatives, such as m-MTDATA (4,4′,4′′-tris(N-3-methylphenyl-N-phenyl-amino)triphenylamine), exhibit good electron-donor characteristics. These compounds are used in organic photovoltaic devices due to their ability to enhance charge transport and improve device efficiency .
Antimicrobial Activity
Tolfenamic acid has demonstrated antimicrobial properties against bacteria, fungi, and parasites. Researchers have explored its potential as an alternative to conventional antimicrobial agents, especially in cases of drug-resistant pathogens .
Modulation of Ion Channels
Tolfenamic acid affects ion channels, including calcium channels and potassium channels. Its impact on neuronal excitability and neurotransmitter release has implications for neurological disorders and pain management .
Solubility Enhancement
Poor solubility often limits drug formulation. Tolfenamic acid has been studied for its solvation-limited solubility behavior. Understanding its solubility properties can aid in designing better drug delivery systems .
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-1-[[4-[(2-fluorobenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20ClFN4O2/c1-16-20(26)6-4-8-22(16)30-25(33)23-14-31(15-28-23)13-17-9-11-18(12-10-17)29-24(32)19-5-2-3-7-21(19)27/h2-12,14-15H,13H2,1H3,(H,29,32)(H,30,33) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGJHEDPGHHUQNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20ClFN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-2-methylphenyl)-1-{[4-(2-fluorobenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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